Cas no 2138529-78-7 (3-Cyclopropoxy-4-methylcyclohexan-1-one)

• Product Name: 3-Cyclopropoxy-4-methylcyclohexan-1-one
• CAS No: 2138529-78-7
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 6022991
• PubChem ID: 165951848
• Update Time: 2025-05-27

3-Cyclopropoxy-4-methylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1159391
• 3-cyclopropoxy-4-methylcyclohexan-1-one
• 2138529-78-7
• 3-Cyclopropoxy-4-methylcyclohexan-1-one

• Inchi： 1S/C10H16O2/c1-7-2-3-8(11)6-10(7)12-9-4-5-9/h7,9-10H,2-6H2,1H3
• InChI Key： FBVADTXXUICJGM-UHFFFAOYSA-N
• SMILES： O(C1CC(CCC1C)=O)C1CC1

Computed Properties

• Exact Mass: 168.115029749g/mol
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-Cyclopropoxy-4-methylcyclohexan-1-one

Comprehensive Overview of 3-Cyclopropoxy-4-methylcyclohexan-1-one (CAS No. 2138529-78-7): Properties, Applications, and Industry Insights

3-Cyclopropoxy-4-methylcyclohexan-1-one (CAS No. 2138529-78-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This cyclohexanone derivative incorporates a cyclopropyl ether moiety, which enhances its reactivity and potential as a building block in synthetic chemistry. Recent studies highlight its role in developing bioactive molecules, particularly in modulating enzyme activity or serving as a precursor for flavor and fragrance applications.

The compound’s molecular framework—a 4-methylcyclohexanone core with a 3-cyclopropoxy substituent—offers steric and electronic properties that are valuable in asymmetric synthesis. Researchers are exploring its utility in catalysis and chiral auxiliaries, aligning with the growing demand for green chemistry solutions. Industry trends indicate rising interest in such functionalized cyclohexanones for sustainable drug development, as evidenced by patent filings and academic publications.

From a physicochemical perspective, 3-Cyclopropoxy-4-methylcyclohexan-1-one exhibits moderate polarity, making it soluble in common organic solvents like ethyl acetate and dichloromethane. Its boiling point and stability under inert atmospheres have been documented, though handling recommendations emphasize storage at low temperatures to prevent degradation. Analytical data (e.g., NMR, HPLC) confirm its high purity, critical for fine chemical applications.

Emerging applications include its use in pharmaceutical intermediates, where the cyclopropyl group may enhance metabolic stability. This aligns with current drug discovery trends targeting prolonged half-lives and reduced toxicity. Additionally, its potential in crop protection formulations is under investigation, leveraging the methylcyclohexanone scaffold’s compatibility with pesticide synergists.

Market analysts note increased queries for CAS 2138529-78-7 suppliers and custom synthesis services, reflecting its niche but expanding role. FAQs often address its synthetic routes (e.g., via Grignard reactions or etherification), regulatory status (generally classified as non-hazardous), and scalability—topics frequently searched in organic chemistry forums and AI-driven literature platforms.

In conclusion, 3-Cyclopropoxy-4-methylcyclohexan-1-one represents a versatile chemical entity with cross-industry relevance. Its adoption in high-value synthesis and alignment with sustainability goals position it as a compound to watch in coming years. Further research into its structure-activity relationships may unlock additional commercial opportunities.